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Compound of Interest

Compound Name: 3-(Allyloxy)aniline

CAS No.: 74900-81-5

Cat. No.: B1268287

Get Quote

Introduction
3-(Allyloxy)aniline is an aromatic organic compound featuring both an amine and an ether

functional group. This dual functionality makes it a versatile building block in organic synthesis,

particularly in the development of pharmaceuticals, agrochemicals, and materials. A thorough

understanding of its spectroscopic properties is paramount for researchers and drug

development professionals for quality control, reaction monitoring, and structural elucidation of

its derivatives. This guide provides an in-depth analysis of the expected Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 3-(Allyloxy)aniline,

grounded in fundamental principles and comparative data from analogous structures.

Molecular Structure and Key Features
Before delving into the spectral data, it is crucial to understand the molecular structure of 3-
(Allyloxy)aniline. The molecule consists of an aniline core substituted at the meta-position

with an allyloxy group.

Molecular Formula: C₉H₁₁NO[1]
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Molecular Weight: 149.19 g/mol [1][2]

Structure:  (Image Source: PubChem CID 459251)[1]

The key structural features that will dictate the spectroscopic output are:

The aromatic ring with its distinct electronic environment.

The electron-donating amino group (-NH₂), which influences the aromatic proton and carbon

chemical shifts.

The allyloxy group (-O-CH₂-CH=CH₂), which introduces characteristic aliphatic and vinylic

signals.

Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. The analysis below is based on established substituent effects on

aromatic systems.[3][4]

¹H NMR Spectroscopy: Predicted Data and Interpretation
The ¹H NMR spectrum of 3-(Allyloxy)aniline is predicted to show distinct signals for the

aromatic protons, the allylic protons, and the amine protons. The solvent used for analysis is

typically deuterated chloroform (CDCl₃).

Table 1: Predicted ¹H NMR Chemical Shifts for 3-(Allyloxy)aniline in CDCl₃

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/459251
https://www.appchemical.com/products/74900-81-5?cate_name=Material%20Science&cate2_name=Inhibitors/Agonists&cate_id=4&cate2_id=3&pro_name=3-(ALLYLOXY)ANILINE&keyword=
https://pubchem.ncbi.nlm.nih.gov/compound/459251
https://www.mdpi.com/1422-0067/6/1/52
https://www.researchgate.net/figure/The-1-H-NMR-chemical-shift-values-d-ppm-of-aniline-and-2-butylthioaniline-and-the-NOE_fig1_6759498
https://www.benchchem.com/product/b1268287/docs?utm_src=pdf-body#spectroscopic-characterization-of-3-allyloxy-aniline-a-technical-guide
https://www.benchchem.com/product/b1268287/docs?utm_src=pdf-body#spectroscopic-characterization-of-3-allyloxy-aniline-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268287?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton

Assignment

Predicted

Chemical Shift

(δ, ppm)

Multiplicity

Coupling

Constant (J,

Hz)

Integration

H-6 ~7.10 t (triplet) J ≈ 8.0 1H

H-2 ~6.35 s (singlet) - 1H

H-4 ~6.30 d (doublet) J ≈ 8.0 1H

H-5 ~6.25 d (doublet) J ≈ 8.0 1H

-NH₂ ~3.70
br s (broad

singlet)
- 2H

-OCH₂- ~4.50
dt (doublet of

triplets)
J ≈ 5.0, 1.5 2H

-CH=CH₂ ~6.05

ddt (doublet of

doublet of

triplets)

J ≈ 17.2, 10.5,

5.0
1H

=CH₂ (trans) ~5.40
dq (doublet of

quartets)
J ≈ 17.2, 1.5 1H

=CH₂ (cis) ~5.25
dq (doublet of

quartets)
J ≈ 10.5, 1.5 1H

Causality Behind Predictions:

Aromatic Region (δ 6.0-7.5 ppm): The amino group is a strong activating group and directs

ortho- and para-. The allyloxy group is also activating. The combination of these two groups

at the 1 and 3 positions results in a complex splitting pattern. The proton at C6, being meta

to the strongly donating amino group, will be the most downfield of the aromatic protons. The

protons at C2, C4, and C5 will be significantly shielded (shifted upfield) due to the combined

electron-donating effects of the -NH₂ and -OR groups.

Amine Protons (δ ~3.70 ppm): The -NH₂ protons typically appear as a broad singlet. The

chemical shift can vary depending on concentration and solvent. This signal will disappear

upon shaking the sample with D₂O, a key confirmatory test.
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Allyl Group Protons: This group gives a highly characteristic set of signals.

The -OCH₂- protons (δ ~4.50 ppm) are adjacent to an oxygen atom, causing a downfield

shift. They are split by the neighboring vinylic proton, resulting in a doublet, and show

long-range coupling to the terminal =CH₂ protons, appearing as a doublet of triplets.

The internal vinylic proton (-CH=) (δ ~6.05 ppm) is split by the adjacent -OCH₂- protons

and by the two terminal vinylic protons (cis and trans), leading to a complex multiplet (ddt).

The terminal vinylic protons (=CH₂) (δ ~5.25-5.40 ppm) are diastereotopic. They show

geminal coupling to each other (which is often small), cis and trans coupling to the internal

vinylic proton, and long-range "allylic" coupling to the -OCH₂- protons, resulting in two

distinct signals, typically doublet of quartets.

¹³C NMR Spectroscopy: Predicted Data and
Interpretation
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for 3-(Allyloxy)aniline

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-3 (C-O) ~160.0

C-1 (C-N) ~148.0

-CH=CH₂ ~133.0

C-6 ~130.0

=CH₂ ~118.0

C-5 ~107.0

C-2 ~106.0

C-4 ~101.0

-OCH₂- ~69.0
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Causality Behind Predictions:

Aromatic Carbons: The chemical shifts are heavily influenced by the substituents. The

carbons directly attached to the electron-donating oxygen (C-3) and nitrogen (C-1) atoms are

significantly deshielded and appear furthest downfield in the aromatic region.[3][5] The ortho

and para carbons relative to these groups (C-2, C-4, C-5) are shielded and shifted upfield. C-

6, being meta to both groups, is less affected.

Allyl Group Carbons: The vinylic carbons (-CH= and =CH₂) appear in the typical alkene

region of the spectrum. The -OCH₂- carbon is shifted downfield due to the attached

electronegative oxygen atom.

Part 2: Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which causes molecular vibrations.

Table 3: Predicted IR Absorption Bands for 3-(Allyloxy)aniline
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Wavenumber (cm⁻¹) Vibration Type Functional Group Intensity

3450 - 3350
N-H Asymmetric &

Symmetric Stretch

Primary Aromatic

Amine
Medium (two bands)

3100 - 3000 C-H Stretch (sp²) Aromatic & Vinylic Medium-Weak

2950 - 2850 C-H Stretch (sp³) Aliphatic Medium-Weak

1640 - 1620 C=C Stretch Alkene Medium

1620 - 1580 N-H Bend (Scissoring) Primary Amine Medium-Strong

1600 & 1475 C=C Stretch Aromatic Ring Medium (two bands)

1250 - 1200 C-O Stretch Aryl-Alkyl Ether Strong

1150 - 1085 C-N Stretch Aromatic Amine Medium

990 & 920
=C-H Bend (Out-of-

plane)
Alkene Strong

850 - 750
C-H Bend (Out-of-

plane)
Substituted Aromatic Strong

Interpretation of Key Peaks:

N-H Stretching: The most diagnostic feature for a primary amine is the appearance of two

distinct bands in the 3450-3350 cm⁻¹ region, corresponding to the asymmetric and

symmetric N-H stretches.[6][7]

C-O Stretching: A strong, prominent band around 1225 cm⁻¹ is characteristic of the aryl-alkyl

ether C-O bond stretch.

Alkene Bands: The C=C stretch of the allyl group will appear around 1640 cm⁻¹. The out-of-

plane bending vibrations of the vinylic hydrogens are also very characteristic, appearing as

strong bands around 990 and 920 cm⁻¹.

Aromatic Region: The aromatic C=C stretching vibrations typically appear as a pair of bands

around 1600 and 1475 cm⁻¹. The substitution pattern on the benzene ring (1,3-disubstituted)

will give rise to strong C-H out-of-plane bending bands in the 850-750 cm⁻¹ region.
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Part 3: Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. Electron Ionization (EI) is a common technique used for this purpose.

Molecular Ion (M⁺•): The molecular ion peak is expected at m/z = 149, corresponding to the

molecular weight of 3-(Allyloxy)aniline (C₉H₁₁NO). This peak should be reasonably

abundant.

Predicted Fragmentation Pattern:

The fragmentation of 3-(Allyloxy)aniline will be driven by the stability of the resulting

fragments, primarily influenced by the amine and ether groups.

Table 4: Predicted Major Fragments in the EI-Mass Spectrum of 3-(Allyloxy)aniline

m/z
Proposed Fragment

Structure
Fragmentation Pathway

149 [C₉H₁₁NO]⁺• Molecular Ion

108 [H₂N-C₆H₄-O]⁺•
Loss of allyl radical

(•CH₂CH=CH₂)

93 [C₆H₅NH₂]⁺•
Cleavage of the ether bond

with H-transfer

77 [C₆H₅]⁺
Loss of NH₂ from aniline

fragment

41 [C₃H₅]⁺ Allyl cation

Causality of Fragmentation:

Loss of Allyl Radical (m/z 108): The most favorable initial fragmentation is the cleavage of

the benzylic C-O bond, leading to the loss of a stable allyl radical (mass 41). This results in a

prominent peak at m/z 108.
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Formation of Aniline Radical Cation (m/z 93): A rearrangement reaction can lead to the

cleavage of the ether bond, resulting in the formation of the stable aniline radical cation at

m/z 93.[8]

Allyl Cation (m/z 41): The formation of the stable allyl cation is a very common pathway for

allylic compounds, leading to a strong signal at m/z 41.

Experimental Protocols
The acquisition of high-quality spectroscopic data requires standardized procedures and

adherence to safety protocols. 3-(Allyloxy)aniline and related anilines should be handled with

care, using appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Workflow for Spectroscopic Analysis
Caption: General workflow for the complete spectroscopic characterization of 3-
(Allyloxy)aniline.

Detailed Methodologies
NMR Spectroscopy Protocol:

1. Accurately weigh approximately 10-20 mg of 3-(Allyloxy)aniline.

2. Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v

tetramethylsilane (TMS) as an internal standard.

3. Transfer the solution to a 5 mm NMR tube.

4. Acquire spectra on a spectrometer operating at a frequency of 400 MHz or higher for ¹H.

5. Standard parameters for ¹H NMR include a 30-degree pulse angle, a 2-second relaxation

delay, and 16-32 scans.

6. For ¹³C NMR, use a proton-decoupled pulse sequence with a 45-degree pulse angle, a 2-

second relaxation delay, and accumulate several hundred to a few thousand scans for

adequate signal-to-noise.
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IR Spectroscopy Protocol (ATR Method):

1. Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a solvent

such as isopropanol and allowing it to dry completely.

2. Record a background spectrum.

3. Place a single drop of liquid 3-(Allyloxy)aniline directly onto the ATR crystal.

4. Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4

cm⁻¹.

5. Clean the crystal thoroughly after analysis.

Mass Spectrometry Protocol (GC-MS with EI):

1. Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like

dichloromethane or ethyl acetate.

2. Inject 1 µL of the solution into a Gas Chromatograph-Mass Spectrometer (GC-MS).

3. The GC will separate the compound from any impurities. A typical GC program would

involve an initial temperature of 50°C, ramping up to 250°C.

4. The eluent is directed into the ion source of the mass spectrometer, operating in Electron

Ionization (EI) mode at 70 eV.

5. The mass analyzer scans a range, for example, from m/z 35 to 350.

Conclusion
The combination of NMR, IR, and MS provides a comprehensive and unambiguous

characterization of 3-(Allyloxy)aniline. ¹H and ¹³C NMR elucidate the precise connectivity of

the carbon-hydrogen framework. IR spectroscopy confirms the presence of the key amine,

ether, aromatic, and alkene functional groups. Mass spectrometry confirms the molecular

weight and provides insight into the molecule's stability and fragmentation pathways. This

guide, by integrating predictive analysis based on established chemical principles with standard
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experimental protocols, serves as a valuable resource for scientists working with this important

chemical intermediate.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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